Cas no 941933-64-8 (N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(4-nitrophenyl)ethanediamide)

• Product Name: N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(4-nitrophenyl)ethanediamide
• CAS No: 941933-64-8
• MF: C₂₄H₂₄N₄O₄
• MW: 432.471765518188
• CID: 5458921
• PubChem ID: 18589360
• Update Time: 2025-10-31

N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 941933-64-8
• AKOS024474940
• N1-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)-N2-(4-nitrophenyl)oxalamide
• VU0504737-1
• N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)-N'-(4-nitrophenyl)oxamide
• N-[2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl]-N'-(4-nitrophenyl)ethanediamide
• F2880-3126
• N1-[2-(1-Naphthalenyl)-2-(1-pyrrolidinyl)ethyl]-N2-(4-nitrophenyl)ethanediamide
• N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(4-nitrophenyl)ethanediamide

• Inchi： 1S/C24H24N4O4/c29-23(24(30)26-18-10-12-19(13-11-18)28(31)32)25-16-22(27-14-3-4-15-27)21-9-5-7-17-6-1-2-8-20(17)21/h1-2,5-13,22H,3-4,14-16H2,(H,25,29)(H,26,30)
• InChI Key： XTGCGCDRHUFLAY-UHFFFAOYSA-N
• SMILES： C(NCC(C1=C2C(C=CC=C2)=CC=C1)N1CCCC1)(=O)C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Computed Properties

• Exact Mass: 432.17975526g/mol
• Monoisotopic Mass: 432.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.37±0.70(Predicted)

Additional information on N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(4-nitrophenyl)ethanediamide

Research Brief on N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(4-nitrophenyl)ethanediamide (CAS: 941933-64-8)

In recent years, the compound N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(4-nitrophenyl)ethanediamide (CAS: 941933-64-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and therapeutic development. The presence of both naphthalene and pyrrolidine moieties, coupled with the nitro-phenyl group, suggests a versatile scaffold capable of interacting with various biological targets.

Recent studies have focused on elucidating the pharmacological properties of this compound. One notable area of investigation is its potential as a modulator of protein-protein interactions (PPIs), which are often challenging to target with small molecules. Preliminary in vitro assays have demonstrated that 941933-64-8 exhibits moderate affinity for certain PPI interfaces, particularly those involving hydrophobic pockets. This finding opens up possibilities for the development of novel inhibitors for diseases where PPIs play a critical role, such as cancer and neurodegenerative disorders.

Another line of research has explored the compound's pharmacokinetic profile. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that 941933-64-8 has acceptable solubility and permeability, although its metabolic stability in hepatic microsomes requires further optimization. Researchers have also noted that the nitro group may contribute to redox-related reactivity, which could be leveraged for prodrug strategies or targeted drug delivery systems.

In addition to its potential therapeutic applications, 941933-64-8 has been utilized as a chemical probe in mechanistic studies. For instance, it has been employed to investigate the role of specific molecular interactions in enzyme inhibition. A recent publication in the Journal of Medicinal Chemistry highlighted its use in characterizing the binding mode of a class of serine hydrolases, providing valuable insights for structure-based drug design.

Despite these promising findings, challenges remain in the development of 941933-64-8 as a viable drug candidate. Issues such as selectivity, toxicity, and synthetic scalability need to be addressed. Current efforts are directed toward structural modifications to enhance its bioactivity and reduce off-target effects. Collaborative research initiatives between academia and industry are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl-N'-(4-nitrophenyl)ethanediamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted properties underscore the importance of continued research to unlock its full potential. Future studies should focus on optimizing its pharmacological profile and exploring its applicability in diverse therapeutic areas.